Cas no 1652-14-8 (Potassium 2,2,2-Trifluoroethan-1-olate)

Potassium 2,2,2-Trifluoroethan-1-olate is a trifluoroethoxide salt widely used as a strong base and nucleophile in organic synthesis. Its key advantages include high reactivity in deprotonation and substitution reactions, particularly in the presence of electron-deficient substrates. The trifluoroethoxy group enhances the stability of the anion, making it effective for generating carbanions and facilitating C–C bond formation. This compound is particularly valuable in fluorinated chemistry, where its solubility in polar aprotic solvents like DMF or THF ensures efficient reaction conditions. Its utility extends to pharmaceutical and agrochemical synthesis, where precise control over base strength and selectivity is required. Proper handling under inert conditions is recommended due to its moisture sensitivity.

Potassium 2,2,2-Trifluoroethan-1-olate structure

1652-14-8 structure

Product Name:Potassium 2,2,2-Trifluoroethan-1-olate

CAS No:1652-14-8

MF:C₂H₂F₃KO

MW:138.130192279816

CID:1344965

Update Time:2025-05-27

Potassium 2,2,2-Trifluoroethan-1-olate Chemical and Physical Properties

Names and Identifiers

- Ethanol, 2,2,2-trifluoro-, potassium salt
- potassium 2,2,2-trifluoroethan-1-olate
- Potassium 2,2,2-Trifluoroethan-1-olate
- Inchi： 1S/C2H2F3O.K/c3-2(4,5)1-6;/h1H2;/q-1;+1
- InChI Key： ZLJJYDHFILEEDQ-UHFFFAOYSA-N
- SMILES： [K+].C([O-])C(F)(F)F

Computed Properties

Exact Mass: 137.969
Monoisotopic Mass: 137.969
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 42.7
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.1A^2

Potassium 2,2,2-Trifluoroethan-1-olate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P991548-25mg	Potassium 2,2,2-Trifluoroethan-1-olate	1652-14-8		25mg	$ 50.00	2022-06-03
TRC	P991548-50mg	Potassium 2,2,2-Trifluoroethan-1-olate	1652-14-8		50mg	$ 65.00	2022-06-03
TRC	P991548-250mg	Potassium 2,2,2-Trifluoroethan-1-olate	1652-14-8		250mg	$ 95.00	2022-06-03
A2B Chem LLC	AV63104-2.5g	potassium 2,2,2-trifluoroethan-1-olate	1652-14-8	91%	2.5g	$64.00	2024-04-20
A2B Chem LLC	AV63104-5g	potassium 2,2,2-trifluoroethan-1-olate	1652-14-8	91%	5g	$66.00	2024-04-20
A2B Chem LLC	AV63104-250mg	potassium 2,2,2-trifluoroethan-1-olate	1652-14-8	91%	250mg	$55.00	2024-04-20
A2B Chem LLC	AV63104-500mg	potassium 2,2,2-trifluoroethan-1-olate	1652-14-8	91%	500mg	$58.00	2024-04-20
A2B Chem LLC	AV63104-1g	potassium 2,2,2-trifluoroethan-1-olate	1652-14-8	91%	1g	$63.00	2024-04-20
Enamine	EN300-142545-0.05g	potassium 2,2,2-trifluoroethan-1-olate	1652-14-8	91%	0.05g	$19.0	2023-05-26
Enamine	EN300-142545-0.1g	potassium 2,2,2-trifluoroethan-1-olate	1652-14-8	91%	0.1g	$19.0	2023-05-26